2-{[(4-methylphenyl)amino]carbonyl}-5-nitrobenzoic acid

• IUPAC Name: 2-[(4-methylphenyl)carbamoyl]-5-nitrobenzoic acid
• InChI: InChI=1S/C15H12N2O5/c1-9-2-4-10(5-3-9)16-14(18)12-7-6-11(17(21)22)8-13(12)15(19)20/h2-8H,1H3,(H,16,18)(H,19,20)
• InChI Key: HIYPQMAXAYIODO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

The compound “2-{[(4-methylphenyl)amino]carbonyl}-5-nitrobenzoic acid” is an organic compound that contains several functional groups, including a nitro group (-NO2), a carbonyl group (C=O), and an amino group (-NH2). The nitro group is a very important class of nitrogen derivatives. The carbonyl group is a chemically organic functional group composed of a carbon atom double-bonded to an oxygen atom.

Synthesis Analysis

The synthesis of this compound could involve several steps. One possible method could be the Suzuki–Miyaura coupling, which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. Another method could involve the reaction of aldehydes and ketones with 2,4-dinitrophenylhydrazine.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a nitro group, a carbonyl group, and an amino group. The nitro group, like the carboxylate anion, is a hybrid of two equivalent resonance structures. The carbonyl group is a chemically organic functional group composed of a carbon atom double-bonded to an oxygen atom.

Chemical Reactions Analysis

The compound can undergo several types of reactions. For instance, it can undergo nucleophilic addition reactions with primary amines to form imines. It can also undergo free radical bromination, nucleophilic substitution, and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its functional groups. The nitro group contributes to the high dipole moments of nitro compounds. The carbonyl group contributes to the reactivity of the compound.

Mechanism of Action

The mechanism of action of this compound in chemical reactions often involves the nitro group, the carbonyl group, and the amino group. For instance, in the reaction with primary amines to form imines, the carbonyl oxygen is completely removed and the nitrogen of the primary amine replaces the carbonyl oxygen to form the imine C=N bond.

Safety and Hazards

As with any chemical compound, safety precautions should be taken when handling this compound. Nitro compounds are known to be used in the commercial production of explosives due to their considerable energies and rapid rates of reactions.